Cas no 1824532-05-9 (tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 1824532-05-9
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 5103728
• Update Time: 2026-03-03

tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-2-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-6-4-5-7(15)8(16)11(12,13)14/h7-8H,4-6,15H2,1-3H3
• InChI Key： QNGZBEKMAQFKPH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N)C1C(F)(F)F

Additional information on tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate (CAS: 1824532-05-9)

In recent years, the compound tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate (CAS: 1824532-05-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its trifluoromethyl and tert-butyl carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it particularly valuable in drug discovery, especially for the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief aims to summarize the latest advancements and applications of this compound, based on recent peer-reviewed studies and industry reports.

The synthesis and optimization of tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate have been extensively explored in recent literature. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route utilizing asymmetric hydrogenation and Boc-protection strategies. The researchers emphasized the compound's role as a chiral building block for the preparation of γ-aminobutyric acid (GABA) receptor modulators. The trifluoromethyl group's electron-withdrawing properties were found to enhance the metabolic stability of derived compounds, addressing a common challenge in CNS drug development.

In pharmacological applications, this compound has shown promise as a precursor for protease inhibitors. A recent patent (WO2023056123) disclosed its incorporation into novel hepatitis C virus NS3/4A protease inhibitors, where the piperidine scaffold contributed to improved binding affinity. Molecular docking studies revealed that the trifluoromethyl group forms favorable hydrophobic interactions with the S1 pocket of the protease, while the amino group participates in hydrogen bonding networks. These findings were further validated by in vitro assays demonstrating nanomolar inhibitory activity against viral replication.

The compound's utility extends to materials science applications as well. A 2024 ACS Applied Materials & Interfaces publication reported its use as a monomer for constructing fluorinated polyamides with exceptional thermal stability and low dielectric constants. The researchers attributed these properties to the synergistic effects of the rigid piperidine ring and the fluorine atoms, suggesting potential applications in microelectronics and high-performance polymers.

Recent safety and toxicology studies have provided important insights into the handling and applications of tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate. A comprehensive assessment published in Regulatory Toxicology and Pharmacology (2023) established an occupational exposure limit of 0.1 mg/m³ based on inhalation toxicity data. The compound demonstrated moderate skin irritation potential but showed no evidence of genotoxicity in standard Ames tests. These findings support its safe use in controlled laboratory and manufacturing environments.

Looking forward, the demand for this intermediate is expected to grow, particularly in the development of next-generation antiviral and neuroactive compounds. Several pharmaceutical companies have included derivatives of this piperidine compound in their preclinical pipelines, targeting indications ranging from chronic pain to neurodegenerative diseases. The unique combination of structural features in tert-butyl 3-amino-2-(trifluoromethyl)piperidine-1-carboxylate continues to inspire innovative applications across multiple disciplines of chemical and biological research.